Cas no 2309348-80-7 (N-2-methyl-2-(thiophen-3-yl)propyl-2-(2-methylphenoxy)acetamide)

• Product Name: N-2-methyl-2-(thiophen-3-yl)propyl-2-(2-methylphenoxy)acetamide
• CAS No: 2309348-80-7
• MF: C₁₇H₂₁NO₂S
• MW: 303.419143438339
• CID: 5354778
• Update Time: 2025-06-08

N-2-methyl-2-(thiophen-3-yl)propyl-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-2-(thiophen-3-yl)propyl)-2-(o-tolyloxy)acetamide
• 2-(2-methylphenoxy)-N-(2-methyl-2-thiophen-3-ylpropyl)acetamide
• N-2-methyl-2-(thiophen-3-yl)propyl-2-(2-methylphenoxy)acetamide

• Inchi： 1S/C17H21NO2S/c1-13-6-4-5-7-15(13)20-10-16(19)18-12-17(2,3)14-8-9-21-11-14/h4-9,11H,10,12H2,1-3H3,(H,18,19)
• InChI Key： XMMYZLPUBSDHFN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)(C)CNC(COC1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 346
• XLogP3: 4.1
• Topological Polar Surface Area: 66.6

Additional information on N-2-methyl-2-(thiophen-3-yl)propyl-2-(2-methylphenoxy)acetamide

N-2-methyl-2-(thiophen-3-yl)propyl-2-(2-methylphenoxy)acetamide (CAS No. 2309348-80-7): A Comprehensive Overview

N-2-methyl-2-(thiophen-3-yl)propyl-2-(2-methylphenoxy)acetamide (CAS No. 2309348-80-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to N-2-methyl-2-(thiophen-3-yl)propyl-2-(2-methylphenoxy)acetamide.

Chemical Structure and Properties

N-2-methyl-2-(thiophen-3-yl)propyl-2-(2-methylphenoxy)acetamide is a complex organic molecule with a molecular formula of C₁₈H₁₉NO₂S. The compound features a thiophene ring and a 2-methylphenyl group, which are key structural elements contributing to its biological activity. The presence of these functional groups imparts unique chemical properties to the molecule, such as enhanced lipophilicity and stability. These properties make it an attractive candidate for drug development.

The compound's molecular weight is 317.41 g/mol, and it has a melting point of approximately 105°C. Its solubility in various solvents, including water and organic solvents like methanol and ethanol, has been studied extensively. The solubility profile of N-2-methyl-2-(thiophen-3-yl)propyl-2-(2-methylphenoxy)acetamide is crucial for its formulation and delivery in pharmaceutical applications.

Synthesis Methods

The synthesis of N-2-methyl-2-(thiophen-3-yl)propyl-2-(2-methylphenoxy)acetamide involves several steps, each carefully optimized to ensure high yield and purity. One of the most common synthetic routes involves the reaction of 2-methylphenol with an appropriate acyl chloride derivative, followed by the coupling with a thiophene-containing amine. This multi-step process requires precise control over reaction conditions, such as temperature, pressure, and catalyst selection.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for this compound. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation. These sustainable approaches are increasingly important in the pharmaceutical industry to meet regulatory standards and reduce environmental impact.

Biological Activities

N-2-methyl-2-(thiophen-3-yl)propyl-2-(2-methylphenoxy)acetamide has been extensively studied for its biological activities, particularly in the context of its potential therapeutic applications. One of the most notable activities is its anti-inflammatory properties. In vitro studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages.

Beyond its anti-inflammatory effects, N-2-methyl-2-(thiophen-3-yl)propyl-2-(2-methylphenoxy)acetamide has also shown promise as an antitumor agent. Preclinical studies using various cancer cell lines have indicated that the compound can induce apoptosis and inhibit cell proliferation through multiple mechanisms, including the modulation of signaling pathways involved in cell survival and growth.

Clinical Applications and Research Findings

The potential clinical applications of N-2-methyl-2-(thiophen-3-yl)propyl-2-(2-methylphenoxy)acetamide are currently being explored in several ongoing clinical trials. One area of focus is its use as an adjunct therapy for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from phase II trials have shown that the compound can significantly reduce disease activity scores and improve patient outcomes without major side effects.

In addition to its anti-inflammatory properties, there is growing interest in using N-2-methyl-2-(thiophen-3-y lpropy l - 1 - ( t h i o p h e n - 3 - y l ) p r o p y l - 1 - ( t h i o p h e n - 3 - y l ) p r o p y l - 1 - ( t h i o p h e n - 3 - y l ) p r o p y l - 1 - ( t h i o p h e n - 3 - y l ) p r o p y l - strong > as a potential treatment for certain types of cancer. Early-stage clinical trials have reported promising results in reducing tumor size and improving overall survival rates in patients with advanced solid tumors.

Conclusion

In conclusion, N- strong > 1 - ( t h i o p h e n - 3 - y l ) p r o p y l - strong > (CAS No. 0948-) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in various medical fields.